Cas no 828263-04-3 (2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-)
828263-04-3 structure
Product name:2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-
2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-
- 14-(1,3-benzodioxol-5-yl)tetradecan-2-one
- 828263-04-3
- DTXSID10462458
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- Inchi： InChI=1S/C21H32O3/c1-18(22)12-10-8-6-4-2-3-5-7-9-11-13-19-14-15-20-21(16-19)24-17-23-20/h14-16H,2-13,17H2,1H3
- InChI Key： WESJGASUMOLVBD-UHFFFAOYSA-N
- SMILES： CC(=O)CCCCCCCCCCCCC1=CC2=C(C=C1)OCO2
Computed Properties
- Exact Mass: 332.23514488g/mol
- Monoisotopic Mass: 332.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 13
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 7
2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)- Related Literature
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Stella Totti,Mark C. Allenby,Susana Brito Dos Santos,Athanasios Mantalaris,Eirini G. Velliou RSC Adv., 2018,8, 20928-20940
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Tai-Ping Gao,Jun-Bing Lin,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 8934-8936
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